Ethyl 4-(2-(t-butylcarbonyloxy)butoxy)benzoate

• CAS RN: 56219-74-0
• Molecular Formula: C18H26O5
• Molecular Weight: 322.4 g/mol
• IUPAC Name: ethyl 4-[2-(2,2-dimethylpropanoyloxy)butoxy]benzoate
• InChI: InChI=1S/C18H26O5/c1-6-14(23-17(20)18(3,4)5)12-22-15-10-8-13(9-11-15)16(19)21-7-2/h8-11,14H,6-7,12H2,1-5H3
• InChI Key: IJJFGDLUNHSJCN-UHFFFAOYSA-N
• SMILES: CCC(COC1=CC=C(C=C1)C(=O)OCC)OC(=O)C(C)(C)C
• synonyms: ZR 2646; ZR-2646

Description

Ethyl 4-(2-(t-butylcarbonyloxy)butoxy)benzoate, also known as Ethyl 4-(2-(t-butylcarbonyloxy)butoxy)benzoate, is a useful research compound. Its molecular formula is C18H26O5 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In pyridine (10ml) 1.2 g (5 mmol) of 1-(p-ethoxycarbonyl-phenoxy)-butan- 2-ol was dissolved and to this solution was gradually added 0.6 g (5 mmol) of pivaloyl chloride cooling in an ice bath. The mixture was stirred at room temperature for 3 hours after the addition was completed. During the course of the reaction pyridine hydrochloride precipitated. The reaction mixture was then poured in ice water and extracted with ethyl acetate. The extract was washed with water, dried, and concentrated to afford 1.6g of 1-(p-ethoxycarbonyl-phenoxy)-butan-2-ol pivalate (compound No. 1) in a yield of 89% as a light yellow viscous oily substance.